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Compound of Interest

Compound Name: H3B-968

Cat. No.: B12393231 Get Quote

Application Notes and Protocols for H3B-968
Product: H3B-968 CAS No: 2912294-90-5 Molecular Formula: C₂₂H₁₈F₆N₄O₄S Appearance:

White to off-white solid powder[1][2]

Introduction
H3B-968 is a potent, ATP-competitive, and covalent inhibitor of Werner syndrome protein

(WRN), targeting its helicase activity with an IC₅₀ of approximately 10 nM.[1][2][3] WRN is a

multifunctional enzyme possessing helicase, ATPase, and exonuclease activities crucial for

maintaining genomic stability through its roles in DNA replication, repair, and recombination.[1]

[3] Notably, WRN has been identified as a synthetic lethal target in cancers characterized by

high microsatellite instability (MSI-H), a common feature of tumors with defective DNA

mismatch repair systems.[3] H3B-968 exerts its inhibitory effect by covalently binding to the

Cysteine 727 residue within the WRN protein.[1] These application notes provide detailed

information on the solubility of H3B-968 and protocols for its preparation for both in vitro and in

vivo experiments.

Physicochemical and Solubility Data
H3B-968 exhibits high solubility in organic solvents like DMSO but has limited solubility in

aqueous solutions. Careful consideration of the solvent and vehicle is critical for experimental

success.
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Table 1: Solubility of H3B-968
Solvent Solubility (In Vitro)

Concentration
(Molar)

Notes

DMSO ≥ 250 mg/mL[1] 455.82 mM

Use of newly opened,

non-hygroscopic

DMSO is

recommended for

optimal solubility.[1]

Aqueous Buffer Low Not specified

A precursor

compound, H3B-859,

showed very low

aqueous solubility

(~17 µM actual vs.

150 µM nominal),

suggesting H3B-968

may face similar

challenges.[4][5]

Preparation of H3B-968 for Experiments
Proper handling and preparation of H3B-968 are essential to ensure its stability and activity.

Stock solutions should be prepared and stored correctly to prevent degradation.

Preparation of Stock Solutions (In Vitro)
Materials:

H3B-968 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Protocol:

Equilibrate the H3B-968 vial to room temperature before opening.
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Prepare a high-concentration stock solution, typically in DMSO. For example, to prepare a

10 mM stock solution, dissolve the appropriate mass of H3B-968 in the calculated volume of

DMSO.

Vortex briefly to ensure the compound is fully dissolved.

Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.

Store the aliquots as recommended.

Table 2: Stock Solution Storage Recommendations
Storage Temperature Shelf Life Notes

-20°C 1 month[1][2][6] Suitable for short-term storage.

-80°C 6 months[1][2][6]
Recommended for long-term

storage.

Preparation of Working Solutions for In Vitro Assays
For cell-based assays, the DMSO stock solution should be serially diluted to the final desired

concentration in the appropriate cell culture medium. It is critical to ensure the final

concentration of DMSO in the culture medium does not exceed a level that affects cell viability

(typically ≤ 0.5%).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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